Cas no 1183317-55-6 (1-cyclopentyl-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1-cyclopentyl-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1183317-55-6
• MF: C₈H₁₁ClN₂O₂S
• MW: 234.703139543533
• MDL: MFCD12804979
• CID: 4575802
• PubChem ID: 60912654
• Update Time: 2025-07-23

1-cyclopentyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentyl-1H-pyrazole-4-sulfonyl chloride
• 183317-55-6
• 1-cyclopentyl-1H-pyrazole-4-sulfonyl chloride

• MDL： MFCD12804979
• Inchi： 1S/C8H11ClN2O2S/c9-14(12,13)8-5-10-11(6-8)7-3-1-2-4-7/h5-7H,1-4H2
• InChI Key： GIAFANNCYYMURD-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C=C(S(Cl)(=O)=O)C=N1

Additional information on 1-cyclopentyl-1H-pyrazole-4-sulfonyl chloride

Introduction to 1-cyclopentyl-1H-pyrazole-4-sulfonyl chloride (CAS No: 1183317-55-6)

1-cyclopentyl-1H-pyrazole-4-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1183317-55-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and therapeutic potential. The presence of a sulfonyl chloride functional group enhances its utility as an intermediate in the synthesis of more complex molecules, particularly in drug development.

The structural features of 1-cyclopentyl-1H-pyrazole-4-sulfonyl chloride make it a versatile building block for chemists and pharmacologists. The cyclopentyl group contributes to the molecule's stability and solubility, while the pyrazole core is known for its role in various biological pathways. This combination positions the compound as a valuable asset in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new drugs targeting inflammatory and immunological disorders. Pyrazole derivatives have emerged as promising candidates due to their ability to modulate enzymatic activities and receptor interactions. Among these derivatives, sulfonyl chlorides are particularly interesting because they can undergo further functionalization, allowing for the creation of highly tailored molecules with enhanced pharmacological properties.

One of the most compelling aspects of 1-cyclopentyl-1H-pyrazole-4-sulfonyl chloride is its potential application in the synthesis of inhibitors targeting enzymes such as kinases and phosphodiesterases. These enzymes are frequently implicated in diseases like cancer, diabetes, and autoimmune disorders. By leveraging the reactivity of the sulfonyl chloride group, researchers can design molecules that specifically interact with these targets, leading to improved therapeutic outcomes.

Recent studies have highlighted the importance of pyrazole-based sulfonamides in drug discovery. For instance, modifications of the pyrazole core have been shown to enhance binding affinity and selectivity towards certain biological targets. The introduction of a cyclopentyl substituent further refines these properties, making 1-cyclopentyl-1H-pyrazole-4-sulfonyl chloride an attractive intermediate for medicinal chemists.

The compound's synthetic utility extends beyond pharmaceutical applications. It serves as a key precursor in the preparation of heterocyclic compounds used in agrochemicals and materials science. The versatility of 1-cyclopentyl-1H-pyrazole-4-sulfonyl chloride lies in its ability to participate in various chemical reactions, including nucleophilic substitution, elimination reactions, and coupling processes.

Advances in computational chemistry have further accelerated the use of 1-cyclopentyl-1H-pyrazole-4-sulfonyl chloride in drug design. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets, enabling the optimization of its pharmacokinetic properties. This computational approach has been instrumental in identifying lead compounds for further development.

In clinical trials, derivatives of pyrazole have demonstrated efficacy in treating a range of conditions. For example, certain pyrazole sulfonamides have shown promise as antiviral agents, while others have been investigated for their anti-inflammatory effects. The sulfonyl chloride moiety plays a critical role in these applications by facilitating the formation of stable bonds with biological targets.

The future prospects for 1-cyclopentyl-1H-pyrazole-4-sulfonyl chloride are bright, with ongoing research exploring its potential in treating emerging diseases and improving existing therapies. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in synthetic chemistry and drug development.

In conclusion, 1-cyclopentyl-1H-pyrazole-4-sulfonyl chloride (CAS No: 1183317-55-6) is a multifaceted compound with significant implications for pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists working on next-generation therapeutics.